Cas no 1135867-83-2 (4-methyl-N-(2-methylcyclopentyl)aniline)

• Product Name: 4-methyl-N-(2-methylcyclopentyl)aniline
• CAS No: 1135867-83-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD21123692
• CID: 5166693
• PubChem ID: 65046648
• Update Time: 2026-03-04

4-methyl-N-(2-methylcyclopentyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-N-(2-methylcyclopentyl)-
• 4-Methyl-N-(2-methylcyclopentyl)aniline
• AKOS014379051
• CS-0283032
• F83511
• 1135867-83-2
• EN300-162026
• 4-methyl-N-(2-methylcyclopentyl)aniline

• MDL： MFCD21123692
• Inchi： 1S/C13H19N/c1-10-6-8-12(9-7-10)14-13-5-3-4-11(13)2/h6-9,11,13-14H,3-5H2,1-2H3
• InChI Key： VQUJUAKYNNMNCA-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2C)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes